Cas no 2227817-82-3 (rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine
• CAS No: 2227817-82-3
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 6406377
• PubChem ID: 165686086
• Update Time: 2025-10-05

rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine
• EN300-1775951
• 2227817-82-3

• Inchi： 1S/C11H14N2O4/c1-16-10-4-6(7-5-8(7)12)3-9(13(14)15)11(10)17-2/h3-4,7-8H,5,12H2,1-2H3/t7-,8+/m0/s1
• InChI Key： SNQSZDIZUBARLR-JGVFFNPUSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)[C@@H]1C[C@H]1N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 238.09535693g/mol
• Monoisotopic Mass: 238.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.3Ų

Additional information on rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine (CAS No. 2227817-82-3)

The compound rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine (CAS No. 2227817-82-3) is a chiral cyclopropylamine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 3,4-dimethoxy-5-nitrophenyl group attached to a cyclopropane ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical properties and potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for chiral amines like rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine has surged, driven by advancements in asymmetric synthesis and the growing focus on precision medicine. The compound's nitrophenyl and dimethoxy moieties contribute to its electronic and steric properties, which are critical for interactions with biological targets. This has led to its exploration in the development of enzyme inhibitors and receptor modulators, aligning with current trends in personalized therapeutics.

From a synthetic chemistry perspective, the cyclopropan-1-amine core of this compound offers intriguing reactivity patterns. Cyclopropane rings are known for their ring strain, which can be leveraged to create novel reaction pathways. The rac-(1R,2S) designation indicates a racemic mixture of enantiomers, each of which may exhibit distinct biological activities. This aspect is particularly relevant in the context of chiral drug development, where enantiomeric purity can significantly impact efficacy and safety profiles.

The compound's CAS No. 2227817-82-3 serves as a unique identifier in chemical databases, facilitating its tracking in regulatory and research contexts. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine, ensuring its purity and structural integrity. These methods are essential for quality control in both academic and industrial settings, where reproducibility is paramount.

Current research trends highlight the role of nitrophenyl-containing compounds in photopharmacology—a field that explores light-sensitive drug molecules. While rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine has not yet been extensively studied in this area, its structural features suggest potential for future investigations. Additionally, the compound's solubility and stability under physiological conditions are topics of interest for formulation scientists working on drug delivery systems.

In the broader context of green chemistry, the synthesis of rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine presents opportunities for optimizing catalytic processes and reducing waste. Researchers are exploring eco-friendly solvents and catalysts to improve the sustainability of its production. This aligns with global initiatives to minimize the environmental impact of chemical manufacturing while maintaining high yields and selectivity.

As the pharmaceutical industry continues to prioritize small-molecule therapeutics, compounds like rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine are likely to gain further attention. Its modular structure allows for derivatization, enabling the creation of libraries for high-throughput screening. Such efforts are instrumental in identifying lead compounds for diseases with unmet medical needs, including neurodegenerative conditions and rare genetic disorders.

In conclusion, rac-(1R,2S)-2-(3,4-dimethoxy-5-nitrophenyl)cyclopropan-1-amine (CAS No. 2227817-82-3) represents a versatile and promising scaffold in medicinal chemistry. Its combination of stereochemical complexity, functional group diversity, and potential biological relevance positions it as a compound of enduring interest. Future studies will undoubtedly uncover new applications and synthetic routes, further solidifying its role in advancing chemical and pharmaceutical sciences.